Cas no 32601-88-0 (2-(Bromomethyl)-3-chloroquinoxaline)

• Product Name: 2-(Bromomethyl)-3-chloroquinoxaline
• CAS No: 32601-88-0
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 4933979
• Update Time: 2025-11-02

2-(Bromomethyl)-3-chloroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(BROMOMETHYL)-3-CHLOROQUINOXALINE
• Quinoxaline, 2-(bromomethyl)-3-chloro-
• 2-(Bromomethyl)-3-chloroquinoxaline

• Inchi： 1S/C9H6BrClN2/c10-5-8-9(11)13-7-4-2-1-3-6(7)12-8/h1-4H,5H2
• InChI Key： UDOZBYZSKKLRHU-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C2C=CC=CC2=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8

Additional information on 2-(Bromomethyl)-3-chloroquinoxaline

2-(Bromomethyl)-3-chloroquinoxaline (CAS 32601-88-0): A Versatile Building Block in Organic Synthesis

2-(Bromomethyl)-3-chloroquinoxaline (CAS 32601-88-0) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This bromomethyl-substituted quinoxaline derivative serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique molecular structure, featuring both bromomethyl and chloro functional groups, makes it particularly useful for cross-coupling reactions and nucleophilic substitutions in modern organic chemistry.

The growing interest in quinoxaline-based compounds stems from their wide range of applications in medicinal chemistry. Researchers are particularly focused on developing new antimicrobial agents and kinase inhibitors, where 2-(Bromomethyl)-3-chloroquinoxaline plays a pivotal role as a synthetic precursor. Recent studies published in the Journal of Medicinal Chemistry highlight the compound's utility in creating novel anticancer scaffolds, addressing one of the most pressing healthcare challenges today.

From a chemical perspective, 2-(Bromomethyl)-3-chloroquinoxaline (CAS 32601-88-0) demonstrates excellent reactivity due to the presence of both electrophilic bromomethyl group and chloro substituent. This dual functionality allows for sequential modifications, making it a favorite among synthetic chemists working on structure-activity relationship studies. The compound typically appears as a white to pale yellow crystalline powder with good stability under standard storage conditions.

The synthesis of 2-(Bromomethyl)-3-chloroquinoxaline typically involves the bromination of 3-chloroquinoxaline-2-methanol, a process that has been optimized in recent years to achieve higher yields and purity. Manufacturers now employ advanced purification techniques to ensure the compound meets the stringent requirements of pharmaceutical applications, with HPLC purity often exceeding 98%. This level of quality control is essential for researchers developing high-potency drug candidates.

In the field of material science, 2-(Bromomethyl)-3-chloroquinoxaline has found applications in the development of organic semiconductors and light-emitting materials. Its rigid quinoxaline core contributes to excellent charge transport properties, while the reactive side chains allow for incorporation into larger conjugated systems. This dual functionality makes it valuable for creating next-generation OLED materials and organic photovoltaic devices.

The global market for quinoxaline derivatives has been steadily growing, with 2-(Bromomethyl)-3-chloroquinoxaline seeing increased demand from both academic and industrial research sectors. Pharmaceutical companies particularly value its role in developing targeted therapies, while agricultural researchers utilize it in creating novel crop protection agents. The compound's versatility ensures its continued importance in synthetic chemistry workflows.

Quality control of 2-(Bromomethyl)-3-chloroquinoxaline (CAS 32601-88-0) involves comprehensive analytical characterization, including 1H NMR, 13C NMR, and mass spectrometry verification. Reputable suppliers provide detailed certificates of analysis, ensuring researchers can confidently incorporate this intermediate into their synthetic routes. The compound's stability profile allows for long-term storage when kept in appropriate conditions, typically at 2-8°C in airtight containers.

Recent innovations in green chemistry have led to improved synthetic protocols for 2-(Bromomethyl)-3-chloroquinoxaline, reducing solvent waste and energy consumption. These advancements align with the pharmaceutical industry's growing emphasis on sustainable synthesis practices. Researchers are particularly interested in developing catalytic methods for its production, which could further enhance its accessibility and reduce environmental impact.

The structural features of 2-(Bromomethyl)-3-chloroquinoxaline make it an ideal candidate for combinatorial chemistry approaches. Its reactive sites allow for diverse modifications, enabling the rapid generation of compound libraries for high-throughput screening. This application has become increasingly important in drug discovery programs targeting neglected diseases and antibiotic-resistant infections.

As research into heterocyclic compounds continues to expand, 2-(Bromomethyl)-3-chloroquinoxaline remains at the forefront of synthetic chemistry innovation. Its balanced reactivity profile and versatile applications ensure it will continue to be a valuable tool for chemists working across multiple disciplines, from medicinal chemistry to advanced materials development.